2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-5-[2-(trifluoromethyl)phenyl]benzaldehyde
• InChI: InChI=1S/C14H9F3O2/c15-14(16,17)12-4-2-1-3-11(12)9-5-6-13(19)10(7-9)8-18/h1-8,19H
• InChI Key: GFJNTWSJXQBBAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=C(C=C2)O)C=O)C(F)(F)F
• Molecular Formula: C14H9F3O2
• DSSTOX Substance ID: DTXSID20602500
• Molecular Weight: 266.21 g/mol
• CAS RN: 893737-32-1

Description

2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% (2F4TFP) is an organic compound that has a wide range of applications in scientific research. It is a colorless to pale yellow liquid with a molecular weight of 284.31 g/mol and a melting point of -30 °C. 2F4TFP is soluble in most organic solvents, such as benzene, chloroform, and ether, and is insoluble in water. 2F4TFP is a unique compound because of its high purity and stability, making it an ideal reagent for a variety of laboratory experiments.

Scientific Research Applications

2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% is widely used in scientific research due to its high purity and stability. It is often used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a starting material for the synthesis of other compounds. 2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% is also used in the synthesis of pharmaceuticals and agrochemicals, and as a reagent in the synthesis of polymers. Additionally, 2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% has been used in the synthesis of other organic compounds, such as 1-hydroxy-2-formyl-4-(2-trifluoromethylphenyl)phenol, 1-chloro-2-formyl-4-(2-trifluoromethylphenyl)phenol, and 1-bromo-2-formyl-4-(2-trifluoromethylphenyl)phenol.

Mechanism of Action

2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% is an organic compound that has a wide range of applications in scientific research. It is a colorless to pale yellow liquid with a molecular weight of 284.31 g/mol and a melting point of -30 °C. 2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% is soluble in most organic solvents, such as benzene, chloroform, and ether, and is insoluble in water. 2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% is a unique compound because of its high purity and stability, making it an ideal reagent for a variety of laboratory experiments.
Biochemical and Physiological Effects
2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% has been studied for its potential biochemical and physiological effects. It has been shown to have antioxidant, anti-inflammatory, and anti-microbial properties. Additionally, 2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% has been studied for its potential to inhibit the growth of cancer cells. Furthermore, 2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% has been studied for its potential to inhibit the activity of enzymes involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% is an ideal reagent for a variety of laboratory experiments due to its high purity and stability. It is also soluble in most organic solvents, making it easy to use in a variety of experiments. Additionally, 2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% is non-toxic and non-volatile, making it safe to use in laboratory experiments. However, 2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% is insoluble in water, making it difficult to use in aqueous solutions.

Future Directions

The potential applications of 2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% are vast and varied. Future research should focus on its potential as a reagent for the synthesis of other compounds, such as pharmaceuticals and agrochemicals. Additionally, further research should focus on its potential biochemical and physiological effects, such as its potential to inhibit the growth of cancer cells and its potential to inhibit the activity of enzymes involved in the metabolism of drugs. Furthermore, research should focus on the development of new methods for the synthesis of 2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95%. Finally, research should focus on the development of new methods for the use of 2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% in aqueous solutions.

Synthesis Methods

2-Formyl-4-(2-trifluoromethylphenyl)phenol, 95% can be synthesized through a three-step reaction. The first step involves the reaction of 4-trifluoromethylphenol with acetic anhydride to form 4-trifluoromethylphenyl acetic anhydride. The second step involves the reaction of the 4-trifluoromethylphenyl acetic anhydride with formaldehyde to form 4-(2-trifluoromethylphenyl)phenol. The third step involves the oxidation of the 4-(2-trifluoromethylphenyl)phenol with hydrogen peroxide to form 2-formyl-4-(2-trifluoromethylphenyl)phenol.